N-((2-(furan-2-yl)pyridin-3-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: N-[[2-(furan-2-yl)pyridin-3-yl]methyl]-2-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H15F3N2O2/c20-19(21,22)15-6-1-4-13(10-15)11-17(25)24-12-14-5-2-8-23-18(14)16-7-3-9-26-16/h1-10H,11-12H2,(H,24,25)
• InChI Key: VDLWIXHXLDMUEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CC(=O)NCC2=C(N=CC=C2)C3=CC=CO3
• Molecular Formula: C19H15F3N2O2
• Molecular Weight: 360.3 g/mol
• CAS No.: 2034549-77-2

Description

N-((2-(furan-2-yl)pyridin-3-yl)methyl)-2-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H15F3N2O2 and its molecular weight is 360.336. The purity is usually 95%.
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Scientific Research Applications

Pyrolysis of N-Acetylglucosamine

Research has shown that the pyrolysis of N-acetylglucosamine can yield various nitrogen-containing compounds, including acetamidofurans and acetamidopyrones. These compounds, such as 3-acetamidofuran and 3-acetamido-5-acetyl-furan, are considered unique chitin and N-acetylglucosamine pyrolysis products, making them valuable indicators for the presence of chitin in biological or geochemical samples (Franich et al., 1984).

Metal Ion Interaction Studies

The interaction of certain metal ions with nucleic acids and proteins has been studied using transition metal complexes derived from pyridine and furan compounds. These studies involve the synthesis of complexes with significant biological activities, such as antioxidant properties, and provide insights into the binding interactions with DNA and proteins (Sathyadevi et al., 2012).

Pyridine Derivatives Chemistry

Pyridine and its derivatives, including furan-substituted compounds, are essential in synthesizing various chemicals. The chemistry of pyridine derivatives involves various reactions, like the preparation of 2-pyridones, and is crucial in the synthesis of a wide range of compounds (Becher, 1975).

Synthesis of Acetamide Derivatives

The synthesis of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives has been achieved through environmentally friendly methods. This process is significant for developing various acetamide derivatives with potential applications in different fields (Raju et al., 2022).

Biological Activity Studies

Polysubstituted pyridine derivatives have been synthesized and evaluated for their biological activities, including fungicidal and herbicidal properties. These studies are crucial in the development of new compounds with potential agricultural applications (Zheng & Su, 2005).